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Compound of Interest

N-Allyl-2-(methylamino)acetamide
Compound Name:

hydrochloride
CAS No.: 1220034-32-1
Cat. No.: B1424044

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Allylacetamide, systematically known as N-prop-2-enylacetamide, is a versatile organic
compound featuring both an amide and a terminal alkene functional group.[1][2] This unique
bifunctionality makes it a valuable intermediate in a variety of chemical transformations and a
building block for more complex molecules.[1] While the initially requested compound, 2-
(methylamino)-N-allylacetamide hydrochloride, is not readily found in the scientific literature,
this guide will focus on the closely related and well-characterized N-allylacetamide. Its dual
reactivity allows for both modifications at the amide nitrogen and a wide range of addition
reactions at the allyl group's double bond. This guide provides a comprehensive overview of its
synthesis, chemical properties, key applications, and analytical characterization for
professionals in research and development.
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Chemical Properties and Identifiers

N-Allylacetamide is a solid at room temperature with a defined set of physical and chemical

properties.[3] Its identity is standardized across several chemical databases.

Property Value Source
CAS Number 692-33-1 [2][3]
Molecular Formula C5H9NO [1112]131[4]
Molecular Weight 99.13 g/mol [1112113114]
IUPAC Name N-prop-2-enylacetamide [1][2]
Acetamide, N-allyl-; n-
Synonyms ] [21[31[5]
acetylallylamine
Colorless liquid or white
Appearance ) ) [1][6]
crystalline solid
Melting Point 64-65 °C [1][3]
Boiling Point 227.3°C at 760 mmHg [3]
Density ~0.884 g/cms3 [3]
SMILES CC(=0O)NCC=C [11[2][4]
DVQCXAUFUOFSDW-
InChl Key [11[2][4]

UHFFFAOYSA-N

Synthesis of N-Allylacetamide

The synthesis of N-allylacetamide is most commonly achieved through the nucleophilic

acylation of allylamine. This can be accomplished using either acetic anhydride or acetyl

chloride as the acylating agent.[1]

Protocol 1: Synthesis via Acylation with Acetic

Anhydride
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This is a widely used method due to its high yield and straightforward procedure.[1] The
reaction proceeds through the nucleophilic attack of the allylamine on one of the carbonyl
carbons of acetic anhydride, followed by the elimination of an acetate ion.[1]

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve allylamine
(1 equivalent) in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran.

» Addition of Acylating Agent: Slowly add acetic anhydride (1.1 equivalents) to the stirred
solution at room temperature.

e Reaction: Continue stirring the mixture at room temperature. The reaction progress can be
monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 20
hours.[1]

o Work-up: Upon completion, the solvent is removed under reduced pressure. The residue is
then purified, for example, by distillation or recrystallization, to yield N-allylacetamide.[1]

« Yield: This method can achieve yields in the range of 85-95%.[1]

Allylamine

Acetic Anhydride

Reaction Mixture
(DCM or THF)

Stir at RT, 20h

Purification Yield: 85-95% ;
(Distillation/Recrystallization) Rlvlaceande
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Synthesis of N-Allylacetamide via Acetic Anhydride.

Protocol 2: Synthesis via Acylation with Acetyl Chloride

An alternative method involves the use of acetyl chloride. This reaction is generally faster but
requires the presence of a base to neutralize the hydrochloric acid byproduct.[1]

Step-by-Step Methodology:
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Reaction Setup: Dissolve allylamine (1 equivalent) and a non-nucleophilic base, such as
triethylamine (1.2 equivalents), in an aprotic solvent like dichloromethane in a round-bottom
flask under an inert atmosphere.

Addition of Acylating Agent: Cool the mixture in an ice bath and slowly add acetyl chloride
(1.1 equivalents) dropwise.

Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.[1] Monitor
the reaction by TLC.

Work-up: After the reaction is complete, wash the mixture with water and brine. Dry the
organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure
to obtain the crude product.

Purification: Purify the crude product by column chromatography or distillation to yield pure
N-allylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy N-Allylacetamide | 692-33-1 [smolecule.com]
2. N-Allylacetamide | C5HONO | CID 69653 - PubChem [pubchem.ncbi.nlm.nih.gov]
3. lookchem.com [lookchem.com]

4. GSRS [gsrs.ncats.nih.gov]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1424044/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-allylacetamide-synthesis-properties-and-applications
https://www.benchchem.com/product/b1424044?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s1930864
https://pubchem.ncbi.nlm.nih.gov/compound/N-Allylacetamide
https://www.lookchem.com/404.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PJT0M8Y9MO
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1424044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 5. N-allylacetamide | 692-33-1 [chemicalbook.com]
e 6.692-33-1,N-allylacetamide [lookchemicals.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to N-Allylacetamide:
Synthesis, Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1424044/docs#an-in-depth-technical-guide-to-n-
allylacetamide-synthesis-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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